4-(2-Nitro-1-propenyl)-1,3-benzodioxole

• IUPAC Name: 4-[(E)-2-nitroprop-1-enyl]-1,3-benzodioxole
• InChI: InChI=1S/C10H9NO4/c1-7(11(12)13)5-8-3-2-4-9-10(8)15-6-14-9/h2-5H,6H2,1H3/b7-5+
• InChI Key: FFOGDLITZIVKQY-FNORWQNLSA-N
• Canonical SMILES: CC(=CC1=C2C(=CC=C1)OCO2)[N+](=O)[O-]
• Isomeric SMILES: C/C(=C\C1=C2C(=CC=C1)OCO2)/[N+](=O)[O-]
• Molecular Formula: C10H9NO4
• DSSTOX Substance ID: DTXSID60424869
• Molecular Weight: 207.18 g/mol
• CAS RN: 86029-47-2

Description

“4-(2-Nitro-1-propenyl)-1,3-benzodioxole” is a chemical compound that likely contains a benzodioxole group (a benzene ring fused to a 1,3-dioxole) and a 2-nitropropenyl group (a propene with a nitro group at the 2-position). The exact properties of this compound would depend on the specific arrangement of these groups.

Molecular Structure Analysis

The molecular structure would consist of a benzodioxole ring with a 2-nitropropenyl group attached at the 4-position. The exact structure and its properties (like bond lengths, angles, and conformation) would need to be determined experimentally or through computational chemistry methods.

Chemical Reactions Analysis

The reactivity of this compound would likely be influenced by the electron-withdrawing nitro group and the electron-donating benzodioxole group. It might undergo reactions typical of nitroalkenes, such as reduction, and reactions at the benzodioxole ring.

Mechanism of Action

Without specific context (like biological activity), it’s hard to define a ‘mechanism of action’ for this compound. If it’s an intermediate in a synthetic route, its ‘action’ would be to take part in specific chemical reactions.

Safety and Hazards

As with many chemical compounds, handling “4-(2-Nitro-1-propenyl)-1,3-benzodioxole” would likely require standard safety precautions, such as avoiding inhalation, ingestion, or skin contact, and using appropriate personal protective equipment. The nitro group could potentially make the compound reactive and possibly explosive.